Cas no 849062-40-4 (3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid)

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid structure
849062-40-4 structure
Product Name:3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
CAS No:849062-40-4
MF:C14H13BBrFO3
MW:338.964627027512
MDL:MFCD06411359
CID:716707
PubChem ID:24882684
Update Time:2025-04-19

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-((3-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
    • 3-BROMO-2-(3'-FLUOROBENZYLOXY)-5-METHYLPHENYLBORONIC ACID
    • 3-Bromo-2-(3-fluorobenzyloxy)-5-methylphenylboronic acid
    • Boronic acid,B-[3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]-
    • MFCD06411359
    • CS-0178093
    • {3-Bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl}boronic acid
    • (3-BROMO-2-((3-FLUOROBENZYL)OXY)-5-METHYLPHENYL)BORONICACID
    • F76105
    • 3-BROMO-2-(3'-FLUOROBENZYLOXY)-5-METHYL&
    • DTXSID80584494
    • B-[3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]-Boronic acid
    • AB25265
    • [3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]boronic acid
    • 3-BROMO-2-[(3-FLUOROPHENYL)METHOXY]-5-METHYLPHENYLBORONIC ACID
    • SCHEMBL9893782
    • AKOS015888503
    • 849062-40-4
    • BS-23049
    • 3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
    • MDL： MFCD06411359
    • Inchi： 1S/C14H13BBrFO3/c1-9-5-12(15(18)19)14(13(16)6-9)20-8-10-3-2-4-11(17)7-10/h2-7,18-19H,8H2,1H3
    • InChI Key： NOUJKVHYFUPYNQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=CC(B(O)O)=C1OCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 338.01300
  • Monoisotopic Mass: 338.01252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 122-127 °C (lit.)
  • Boiling Point: 487.5±55.0 °C at 760 mmHg
  • Flash Point: 248.6±31.5 °C
  • Refractive Index: 1.605
  • PSA: 49.69000
  • LogP: 2.15540
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335-H413
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Pricemore >>

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abcr
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